2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine

• Molecular Formula: C9H9BrFN
• Molecular Weight: 230.08 g/mol
• IUPAC Name: 2-(4-bromo-3-fluorophenyl)cyclopropan-1-amine
• InChI: InChI=1S/C9H9BrFN/c10-7-2-1-5(3-8(7)11)6-4-9(6)12/h1-3,6,9H,4,12H2
• InChI Key: XEDSGSRYSSNECI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1N)C2=CC(=C(C=C2)Br)F

Description

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine (CAS: 1955531-24-4) is a cyclopropane-containing compound with a molecular formula of C₉H₉BrFN and a molecular weight of 246.08 g/mol . Its structure features a cyclopropane ring directly bonded to an amine group and a 4-bromo-3-fluorophenyl substituent. The hydrochloride salt form (MW: 266.54 g/mol) is also documented, likely enhancing solubility for biological applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine typically involves the cyclopropanation of a suitable phenyl derivative. One common method is the reaction of 4-bromo-3-fluorophenylmagnesium bromide with ethyl diazoacetate, followed by hydrolysis and amination to yield the desired cyclopropanamine .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding cyclopropanone derivatives.

Reduction: Reduction reactions can convert the compound into cyclopropylamines with different substituents.

Substitution: The bromine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide or potassium cyanide.

Major Products Formed

Oxidation: Cyclopropanone derivatives.

Reduction: Cyclopropylamines with varied substituents.

Substitution: Derivatives with different functional groups replacing bromine or fluorine.

Scientific Research Applications

2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological targets.

Medicine: Explored for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine involves its interaction with specific molecular targets. The cyclopropane ring and substituted phenyl group allow it to bind to enzymes or receptors, potentially modulating their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features/Applications
2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine	C₉H₉BrFN	246.08	4-Bromo-3-fluorophenyl, cyclopropane	Potential kinase inhibitor intermediate; halogenated aromatic system enhances metabolic stability .
1-(4-Bromophenyl)cyclopropanamine	C₉H₁₀BrN	212.09	4-Bromophenyl, cyclopropane	Simpler analog; absence of fluorine reduces steric hindrance, possibly lowering target affinity .
2-{[4-(Trifluoromethyl)phenyl]methyl}cyclopropan-1-amine hydrochloride	C₁₁H₁₃ClF₃N	283.68	Trifluoromethylphenyl, cyclopropane	Hydrophobic CF₃ group improves membrane permeability; hydrochloride salt enhances solubility .
1-[2-(3-Bromo-4-fluorophenyl)cyclopropyl]ethan-1-amine	C₁₁H₁₃BrFN	258.13	Bromo-fluoro substitution at phenyl, ethanamine chain	Extended aliphatic chain may increase binding flexibility; isomerism alters pharmacokinetics .
2-(Cyclopropylmethoxy)-1-(4-fluorophenyl)propan-1-amine	C₁₃H₁₈FNO	223.29	Cyclopropylmethoxy, fluorophenyl	Methoxy group introduces hydrogen-bonding potential; larger structure suggests CNS-targeting applications .

Substituent Effects on Pharmacological Potential

• Halogenation: Bromine and fluorine in 2-(4-Bromo-3-fluorophenyl)cyclopropan-1-amine enhance electrophilicity and binding affinity to hydrophobic enzyme pockets, a feature shared with kinase inhibitors like catequentinib (). Fluorine’s electron-withdrawing effect also improves metabolic stability compared to non-halogenated analogs .
• This is observed in pseudo-natural product libraries where cyclopropane derivatives exhibit enhanced bioactivity .